Cas no 99205-91-1 ((1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime)

• Product Name: (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime
• CAS No: 99205-91-1
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 3058690
• PubChem ID: 6175488
• Update Time: 2025-04-24

(1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime Chemical and Physical Properties

Names and Identifiers

• (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime
• STK348967
• AKOS000307996
• 1-PHENYL-2-(1H-PYRAZOL-1-YL)-1-ETHANONE OXIME
• N-[1-Phenyl-2-(1H-pyrazol-1-yl)ethylidene]hydroxylamine
• (NE)-N-(1-phenyl-2-pyrazol-1-ylethylidene)hydroxylamine
• SCHEMBL11234602
• EN300-79653
• 99205-91-1
• BBL039598
• (1E)-N-hydroxy-1-phenyl-2-(1H-pyrazol-1-yl)ethanimine

• Inchi： 1S/C11H11N3O/c15-13-11(9-14-8-4-7-12-14)10-5-2-1-3-6-10/h1-8,15H,9H2/b13-11-
• InChI Key： JCFGIQDGEVEYRN-QBFSEMIESA-N
• SMILES： O/N=C(\C1C=CC=CC=1)/CN1C=CC=N1

Computed Properties

• Exact Mass: 201.090211983Da
• Monoisotopic Mass: 201.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime

Comprehensive Guide to (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime (CAS No. 99205-91-1): Properties, Applications, and Market Insights

The compound (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime (CAS No. 99205-91-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. As researchers and industries continue to explore novel chemical entities, this compound stands out for its oxime functional group and pyrazole ring, which contribute to its diverse reactivity and utility. In this comprehensive guide, we will delve into the chemical properties, synthesis methods, applications, and current market trends surrounding this intriguing molecule.

From a structural perspective, (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime combines several pharmacophoric elements that make it particularly interesting for medicinal chemistry research. The presence of both phenyl and pyrazole moieties suggests potential biological activity, while the oxime group (-C=N-OH) offers opportunities for further chemical modifications. This molecular architecture has led to investigations into its potential as a building block for more complex pharmaceutical compounds, particularly in areas such as enzyme inhibition and receptor modulation.

The synthesis of 99205-91-1 typically involves multi-step organic reactions that carefully construct its distinctive molecular framework. Common approaches begin with the formation of the 1-phenyl-2-(1H-pyrazol-1-yl)ethanone core, followed by oxime formation through reaction with hydroxylamine. Recent advancements in synthetic methodologies have improved yields and purity of the final product, making it more accessible for research purposes. These synthetic improvements are particularly relevant given the current emphasis on green chemistry principles and atom economy in modern chemical synthesis.

In terms of physical properties, (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime typically presents as a solid at room temperature with moderate solubility in common organic solvents. Its stereochemistry (indicated by the (1E) designation) plays a crucial role in its reactivity and potential biological interactions. Researchers have noted that the E-configuration of the oxime group contributes to the compound's stability and influences its molecular interactions, making it a subject of ongoing stereochemical studies.

The applications of CAS No. 99205-91-1 span several scientific domains. In pharmaceutical research, it serves as a valuable intermediate for the development of potential therapeutic agents. The combination of pyrazole and oxime functionalities is particularly interesting for drug discovery, as these groups are known to participate in key biological interactions. Additionally, the compound has shown promise in material science applications, where its molecular structure could contribute to the development of novel functional materials with specific electronic or optical properties.

Current market trends indicate growing interest in (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime among research institutions and specialty chemical suppliers. The demand for such structurally diverse building blocks has increased with the expansion of high-throughput screening and combinatorial chemistry approaches in drug discovery. Suppliers are responding to this demand by offering the compound in various quantities and purity grades, catering to both small-scale research needs and larger-scale applications.

From a safety and handling perspective, while 99205-91-1 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and wear appropriate personal protective equipment. This precautionary approach aligns with the broader scientific community's emphasis on responsible research and laboratory safety protocols.

The future outlook for (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime appears promising, particularly in light of recent advances in medicinal chemistry and drug design. As computational methods for molecular modeling become more sophisticated, compounds with such distinctive structural features are likely to receive increased attention for their potential in targeted therapies. Furthermore, the growing interest in fragment-based drug discovery positions this molecule as a potentially valuable fragment for building more complex bioactive compounds.

For researchers interested in obtaining CAS No. 99205-91-1, several specialty chemical suppliers currently offer this compound. When sourcing the material, it's important to verify the purity specifications and analytical data provided by the supplier to ensure it meets the requirements of the intended application. Some suppliers also offer custom synthesis services for derivatives or analogs of this compound, which can be particularly useful for structure-activity relationship studies.

In conclusion, (1E)-1-phenyl-2-(1H-pyrazol-1-yl)ethanone oxime represents an interesting case study in how specific molecular architectures can offer multiple avenues for scientific exploration. Its combination of aromatic, heterocyclic, and oxime functionalities creates a versatile platform for chemical modification and biological evaluation. As research continues to uncover new applications for such structurally diverse compounds, 99205-91-1 is likely to remain a compound of interest in both academic and industrial research settings.